Cas no 119301-02-9 (Octanediimidamide)

Octanediimidamide structure
Octanediimidamide structure
Product Name:Octanediimidamide
CAS No:119301-02-9
MF:C8H18N4
MW:170.255321025848
CID:132161
PubChem ID:4386521
Update Time:2025-04-19

Octanediimidamide Chemical and Physical Properties

Names and Identifiers

    • Octanediimidamide
    • 1,6-DIAMIDINOHEXANE
    • Octandiamidin
    • octanediamidine
    • Suberamidine(6CI)
    • Suberinsaeureamidin
    • AKOS006295192
    • CHEMBL105668
    • 1,7-diimino-1,7-octanediamine
    • 119301-02-9
    • DTXSID60402723
    • BDBM50032477
    • SCHEMBL23668354
    • D33122
    • Inchi: 1S/C8H18N4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H3,9,10)(H3,11,12)
    • InChI Key: BVHMSBKWWMXRLG-UHFFFAOYSA-N
    • SMILES: NC(CCCCCCC(=N)N)=N

Computed Properties

  • Exact Mass: 170.15300
  • Monoisotopic Mass: 170.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • PSA: 99.74000
  • LogP: 2.79900
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